2-Methylhexadec-2-ene

• CAS No.: 73120-40-8
• Molecular Formula: C17H34
• Molecular Weight: 238.5 g/mol
• IUPAC Name: 2-methylhexadec-2-ene
• InChI: InChI=1S/C17H34/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17(2)3/h16H,4-15H2,1-3H3
• InChI Key: CCTZVEGPULMJKP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCC=C(C)C

Description

2-Methylhexadec-2-ene is an organic compound with the molecular formula C₁₇H₃₄. It is an alkene, characterized by the presence of a double bond between the second and third carbon atoms in the hexadecene chain, with a methyl group attached to the second carbon. This compound has been isolated from the plant Phyllanthus niruri Linn, which is known for its medicinal properties .

Preparation Methods

2-Methylhexadec-2-ene can be synthesized through various methods. One common synthetic route involves the deoxygenation of an epoxide. This method has been reported in the literature as a known synthetic pathway . The compound has also been isolated from natural sources, specifically from the whole plant material of Phyllanthus niruri Linn . The structure of the compound has been determined using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) .

Chemical Reactions Analysis

2-Methylhexadec-2-ene undergoes several types of chemical reactions typical of alkenes. These include:

Oxidation: Alkenes can be oxidized to form epoxides, diols, or other oxygen-containing compounds.

Reduction: The double bond in alkenes can be reduced to form alkanes.

Substitution: Alkenes can undergo electrophilic addition reactions where the double bond is broken, and new atoms or groups are added to the carbon atoms. Common reagents used in these reactions include hydrogen gas (for reduction), halogens (for halogenation), and peracids (for epoxidation).

Scientific Research Applications

Chemistry: It serves as a model compound for studying the reactivity of alkenes and the mechanisms of various organic reactions.

Biology: The compound has been isolated from Phyllanthus niruri Linn, a plant known for its medicinal properties, suggesting potential biological activities.

Medicine: Phyllanthus niruri Linn has been used in traditional medicine for treating various ailments, and compounds isolated from this plant, including 2-Methylhexadec-2-ene, are of interest for their potential therapeutic effects.

Industry: Alkenes like this compound are used in the production of polymers, lubricants, and other industrial chemicals.

Mechanism of Action

The specific mechanism of action of 2-Methylhexadec-2-ene in biological systems is not well-documented. as an alkene, it can participate in various chemical reactions that may influence biological pathways. The presence of the double bond allows it to interact with enzymes and other molecular targets, potentially leading to biological effects .

Comparison with Similar Compounds

2-Methylhexadec-2-ene can be compared to other alkenes with similar structures. Some similar compounds include:

1-Hexadecene: An alkene with a double bond at the first carbon atom.

2-Methyl-1-hexadecene: An isomer with the double bond at the first carbon and a methyl group at the second carbon.

Hexadec-2-ene: